Cas no 2414412-98-7 (5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester)

5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester is a versatile intermediate in organic synthesis, particularly in the preparation of pyrrolidine-based compounds. Its structure features both tert-butyl and ethyl ester protecting groups, enhancing stability and selectivity during reactions. The ethoxycarbonyl-ethyl substituent provides additional functionalization potential, making it valuable for constructing complex molecular frameworks. This compound is commonly employed in peptide and medicinal chemistry due to its compatibility with standard coupling and deprotection protocols. Its well-defined reactivity profile ensures reproducibility in multi-step syntheses, while the tert-butyl ester group facilitates selective deprotection under mild acidic conditions. Suitable for controlled modifications, it serves as a key building block in the development of pharmacologically active molecules.

5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester structure

2414412-98-7 structure

Product Name:5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester

CAS No:2414412-98-7

MF:C₁₇H₂₉NO₆

MW:343.42

MDL:MFCD34185141

CID:5088304

Update Time:2025-06-09

5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

- 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
- MDL： MFCD34185141
- Inchi： 1S/C17H29NO6/c1-6-22-14(19)11-9-12-8-10-13(15(20)23-7-2)18(12)16(21)24-17(3,4)5/h12-13H,6-11H2,1-5H3
- InChI Key： OEBDSOVMBBYLJJ-UHFFFAOYSA-N
- SMILES： N1(C(=O)OC(C)(C)C)C(CCC(=O)OCC)CCC1C(OCC)=O

5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1125290-100mg	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	100mg	$300	2024-07-28
eNovation Chemicals LLC	Y1125290-250mg	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	250mg	$480	2024-07-28
eNovation Chemicals LLC	Y1125290-500mg	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	500mg	$825	2024-07-28
eNovation Chemicals LLC	Y1125290-1g	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	1g	$1545	2024-07-28
eNovation Chemicals LLC	Y1125290-5g	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	5g	$5465	2024-07-28
eNovation Chemicals LLC	Y1125290-50mg	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	50mg	$220	2024-07-28
eNovation Chemicals LLC	Y1125290-100mg	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	100mg	$300	2025-02-21
eNovation Chemicals LLC	Y1125290-50mg	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	50mg	$220	2025-02-21
eNovation Chemicals LLC	Y1125290-250mg	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	250mg	$480	2025-02-21
eNovation Chemicals LLC	Y1125290-500mg	5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester	2414412-98-7	95%	500mg	$825	2025-02-21

5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester Related Literature

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2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

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3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

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Additional information on 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester

Introduction to 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester (CAS No. 2414412-98-7)

5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester (CAS No. 2414412-98-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of multiple ester groups and a pyrrolidine ring, make it an intriguing candidate for various chemical and biological studies.

The pyrrolidine ring is a five-membered heterocyclic structure that is widely found in natural products and synthetic molecules. It is known for its ability to confer conformational flexibility and enhance the bioavailability of compounds. In the case of 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester, the pyrrolidine ring is functionalized with two carboxylic acid esters, one of which is a tert-butyl ester and the other an ethyl ester. These functional groups play a crucial role in modulating the physicochemical properties and biological activity of the compound.

Recent studies have highlighted the potential of 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is believed to be mediated through its interaction with viral enzymes and host cell receptors, thereby disrupting the viral life cycle.

The synthesis of 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization with the carboxylic acid esters. One common synthetic route involves the reaction of a suitable pyrrole precursor with an appropriate carboxylic acid derivative under controlled conditions. The use of modern synthetic techniques and catalysts has significantly improved the yield and purity of this compound, making it more accessible for further research and development.

From a pharmacological perspective, 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester has shown favorable pharmacokinetic properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Preclinical studies have also demonstrated its low toxicity profile, further supporting its potential for clinical applications.

In conclusion, 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester (CAS No. 2414412-98-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various therapeutic areas, contributing to advancements in drug discovery and development.